Cas no 157231-41-9 (4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol)
157231-41-9 structure
Product Name:4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol
CAS No:157231-41-9
MF:C16H16N2O3
MW:284.309844017029
CID:904334
PubChem ID:29972614
Update Time:2025-04-19
4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol
- (2R,3S)-4-benzo[g]quinoxalin-3-ylbutane-1,2,3-triol
- [S-(R*,S*)]-4-Benzo[g]quinoxalin-2-yl-1,2,3-butanetriol
- 157231-41-9
- AKOS030241913
- (2R,3S)-4-(Benzo[g]quinoxalin-2-yl)butane-1,2,3-triol
- DTXSID00652447
- J-009397
- 4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol
-
- Inchi: 1S/C16H16N2O3/c19-9-16(21)15(20)7-12-8-17-13-5-10-3-1-2-4-11(10)6-14(13)18-12/h1-6,8,15-16,19-21H,7,9H2/t15-,16+/m0/s1
- InChI Key: UYVCNKANYYHWRW-JKSUJKDBSA-N
- SMILES: O[C@H]([C@@H](CO)O)CC1C=NC2C=C3C=CC=CC3=CC=2N=1
Computed Properties
- Exact Mass: 284.11600
- Monoisotopic Mass: 284.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 86.5Ų
Experimental Properties
- Melting Point: 178-180°C
- Solubility: DMF, DMSO, Hot Methanol (5mg / mL)
- PSA: 86.47000
- LogP: 1.03960
4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B206600-1mg |
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-butanetriol |
157231-41-9 | 1mg |
$ 666.00 | 2023-04-19 | ||
| TRC | B206600-2mg |
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol |
157231-41-9 | 2mg |
95.00 | 2021-08-18 | ||
| TRC | B206600-5mg |
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-butanetriol |
157231-41-9 | 5mg |
$ 3014.00 | 2023-04-19 | ||
| TRC | B206600-10mg |
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-butanetriol |
157231-41-9 | 10mg |
$ 4524.00 | 2023-04-19 | ||
| TRC | B206600-25mg |
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol |
157231-41-9 | 25mg |
620.00 | 2021-08-18 | ||
| TRC | B206600-50mg |
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol |
157231-41-9 | 50mg |
1100.00 | 2021-08-18 |
4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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